Cas no 2228956-07-6 (1-(1-butylcyclopropyl)cyclopropan-1-amine)

• Product Name: 1-(1-butylcyclopropyl)cyclopropan-1-amine
• CAS No: 2228956-07-6
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 6615765
• PubChem ID: 165676976
• Update Time: 2025-06-29

1-(1-butylcyclopropyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-butylcyclopropyl)cyclopropan-1-amine
• EN300-1798119
• 2228956-07-6

• Inchi： 1S/C10H19N/c1-2-3-4-9(5-6-9)10(11)7-8-10/h2-8,11H2,1H3
• InChI Key： JZSMZGRSOITOIU-UHFFFAOYSA-N
• SMILES： NC1(CC1)C1(CCCC)CC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-butylcyclopropyl)cyclopropan-1-amine

Introduction to 1-(1-butylcyclopropyl)cyclopropan-1-amine (CAS No. 2228956-07-6)

1-(1-butylcyclopropyl)cyclopropan-1-amine, with the CAS number 2228956-07-6, is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound belongs to the class of cyclopropylamines and is characterized by its unique structural features, which include a cyclopropyl ring substituted with a butyl group and an amine functional group. The interest in this compound stems from its potential applications in pharmaceutical research, particularly in the development of new therapeutic agents.

The synthesis of 1-(1-butylcyclopropyl)cyclopropan-1-amine has been extensively studied, with several methods reported in the literature. One of the most common approaches involves the reaction of 1-butylcyclopropyl bromide with an appropriate amine source, such as ammonia or a primary amine. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. The choice of solvent and reaction conditions can significantly influence the yield and purity of the final compound.

In terms of physical properties, 1-(1-butylcyclopropyl)cyclopropan-1-amine is a colorless liquid at room temperature. It is soluble in common organic solvents such as dichloromethane, ethanol, and acetone but has limited solubility in water. The compound's melting point and boiling point are not well-documented, but these properties can be determined through standard analytical techniques such as differential scanning calorimetry (DSC) and gas chromatography-mass spectrometry (GC-MS).

The spectroscopic characterization of 1-(1-butylcyclopropyl)cyclopropan-1-amine has been thoroughly investigated using various techniques, including nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). The NMR spectra provide valuable information about the molecular structure, including the positions of hydrogen atoms and carbon atoms within the molecule. The IR spectrum reveals characteristic absorption bands corresponding to functional groups such as the C-H stretch and N-H stretch. Mass spectrometry confirms the molecular weight and helps identify any possible impurities or by-products.

In recent years, there has been a growing interest in exploring the biological activities of 1-(1-butylcyclopropyl)cyclopropan-1-amine. Preliminary studies have shown that this compound exhibits potential pharmacological effects, particularly in modulating neurotransmitter systems. For instance, it has been reported to interact with serotonin receptors, which are involved in regulating mood, sleep, and appetite. These findings suggest that 1-(1-butylcyclopropyl)cyclopropan-1-amine could be a valuable lead compound for developing new drugs targeting neurological disorders such as depression and anxiety.

Clinical trials involving 1-(1-butylcyclopropyl)cyclopropan-1-amine are still in their early stages, but preliminary results are promising. In preclinical studies using animal models, the compound has demonstrated efficacy in reducing symptoms associated with depression and anxiety without significant side effects. These findings have prompted further investigation into its safety and efficacy in human subjects.

The potential therapeutic applications of 1-(1-butylcyclopropyl)cyclopropan-1-amine extend beyond neurological disorders. Recent research has also explored its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These effects make it a potential candidate for treating inflammatory conditions such as arthritis and inflammatory bowel disease.

In addition to its pharmacological properties, 1-(1-butylcyclopropyl)cyclopropan-1-amine has been investigated for its use as a chemical intermediate in organic synthesis. Its unique structure makes it a versatile building block for constructing more complex molecules with diverse biological activities. For example, it can be used to synthesize derivatives that exhibit enhanced potency or selectivity for specific targets.

The environmental impact of 1-(1-butylcyclopropyl)cyclopropan-1-amine is another important consideration. While there is limited data available on its environmental fate and toxicity, it is essential to conduct thorough risk assessments to ensure its safe use in industrial and pharmaceutical applications. Environmental monitoring studies are ongoing to evaluate any potential risks associated with its release into the environment.

In conclusion, 1-(1-butylcyclopropyl)cyclopropan-1-amine (CAS No. 2228956-07-6) is a promising compound with a wide range of potential applications in both pharmaceutical research and organic synthesis. Its unique structural features and biological activities make it an attractive target for further investigation. As research continues to advance, it is likely that new insights into its properties and uses will emerge, potentially leading to significant breakthroughs in drug development and chemical synthesis.